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Compound of Interest

Compound Name:
3-Bromo-1-methyl-1,2,5,6-

tetrahydropyridine

Cat. No.: B1278914 Get Quote

Technical Guide: 3-Bromo-1-methyl-1,2,5,6-
tetrahydropyridine
For Researchers, Scientists, and Drug Development Professionals

Abstract
This document provides a comprehensive technical overview of 3-Bromo-1-methyl-1,2,5,6-
tetrahydropyridine, a heterocyclic compound of interest in synthetic and medicinal chemistry.

It serves as a crucial building block for the synthesis of more complex molecular architectures,

particularly for developing novel therapeutics targeting the central nervous system.[1] This

guide details its chemical structure, physicochemical properties, proposed synthetic and

analytical protocols, and its potential role in drug discovery workflows.

Chemical Structure and Properties
3-Bromo-1-methyl-1,2,5,6-tetrahydropyridine is a substituted tetrahydropyridine ring. The

structure features a double bond between carbons 3 and 4, with a bromine atom attached to

C3. A methyl group is attached to the nitrogen atom at position 1.

Chemical Identifiers and Properties:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 5 Tech Support

https://www.benchchem.com/product/b1278914?utm_src=pdf-interest
https://www.benchchem.com/product/b1278914?utm_src=pdf-body
https://www.benchchem.com/product/b1278914?utm_src=pdf-body
https://www.myskinrecipes.com/shop/th/pyridine-derivatives/141356-3-bromo-1-methyl-1256-tetrahydropyridine.html
https://www.benchchem.com/product/b1278914?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1278914?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source

Molecular Formula C₆H₁₀BrN [2][3]

Molecular Weight 176.06 g/mol [1]

CAS Number 365261-27-4 [2][3]

MDL Number MFCD16039626 [1]

Storage Conditions -20°C, under inert gas [1]

Note: Additional physicochemical data such as melting point, boiling point, and density are not

readily available in public literature and would require experimental determination.

Experimental Protocols
The following sections outline generalized experimental methodologies for the synthesis and

characterization of 3-Bromo-1-methyl-1,2,5,6-tetrahydropyridine. These protocols are based

on standard organic chemistry techniques and synthetic strategies reported for analogous

heterocyclic compounds.[4][5]

Synthesis Protocol: A Proposed Route
The synthesis of 3-Bromo-1-methyl-1,2,5,6-tetrahydropyridine can be envisioned through a

multi-step process starting from a suitable pyridine precursor. A logical pathway involves the N-

methylation of a pyridine derivative, followed by partial reduction and subsequent bromination.
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Step 1: N-Methylation

Step 2: Selective Reduction

Step 3: Bromination

Step 4: Purification

Pyridine Precursor (e.g., 3-Bromopyridine)

N-methyl-3-bromopyridinium salt

Reaction

Methylating Agent (e.g., CH3I)

Reagent

1-methyl-1,2,5,6-tetrahydropyridine

Reduction

Reducing Agent (e.g., NaBH4)

Reagent

3-Bromo-1-methyl-1,2,5,6-tetrahydropyridine

Reaction

Brominating Agent (e.g., NBS)

Reagent

Crude Product

Purified Product

Column Chromatography
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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